![molecular formula C12H15FN2O2 B1477723 1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-2-(methylamino)ethan-1-one CAS No. 2098118-28-4](/img/structure/B1477723.png)
1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-2-(methylamino)ethan-1-one
Overview
Description
1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-2-(methylamino)ethan-1-one is a useful research compound. Its molecular formula is C12H15FN2O2 and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Development
- Benzoxazepine cores, including the mTOR inhibitor, have been synthesized with scalable processes. The 7-bromobenzoxazepine and aminopyridyl fragment play key roles in these syntheses (Naganathan et al., 2015).
Medicinal Chemistry Applications
- Benzoxazepine scaffolds, such as 3-fluorooxindoles and dibenzo[b,f][1,4]oxazepines, have significant applications in medicinal chemistry. They are used in organocatalytic asymmetric Mannich reactions to create cyclic amines with chiral C‒F stereocenters (Li, Lin, & Du, 2019).
Heterocyclic Compound Synthesis
- Research involves synthesizing heterocyclic compounds like oxazepine derivatives from 2-aminobenzimidazole. These compounds have potential applications in various chemical and biological fields (Adnan, Hassan, & Thamer, 2014).
Solid Support Synthesis
- Efficient assembly of dibenz[b,f]oxazepin-11(10H)-ones using solid support and SNAr methodology highlights its potential for creating diverse chemical libraries (Ouyang, Tamayo, & Kiselyov, 1999).
Diastereoselective Synthesis
- Salicylaldehydes and protected 1,2-amino alcohols have been used to synthesize 2,3-dihydrobenzo[f][1,4]oxazepines. These compounds have drug-like properties and introduce diversity in chemical synthesis (Banfi et al., 2013).
Isomer Synthesis
- Synthesis of isomers like 2-(7-fluoro-3-oxo-3,4-2H- benzo[b][1,4]oxazin-6-yl)-isoindoline-1,3-diones, showcases the versatility of these compounds in chemical synthesis (Xiaoguang & Du-lin, 2005).
Radioligand Synthesis
- Compounds like (R)-OHDMI and (S,S)-CFMME, synthesized from benzoxazepine analogues, are explored as radioligands for imaging norepinephrine transporters, indicating potential applications in medical imaging and diagnostics (Schou et al., 2006).
Properties
IUPAC Name |
1-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)-2-(methylamino)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O2/c1-14-7-12(16)15-4-5-17-11-3-2-10(13)6-9(11)8-15/h2-3,6,14H,4-5,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGPJQBYXIMOJNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)N1CCOC2=C(C1)C=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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